Cas no 2260936-84-1 (Tert-butyl N-(1-chlorosulfonylazetidin-3-yl)-N-methylcarbamate)

• Product Name: Tert-butyl N-(1-chlorosulfonylazetidin-3-yl)-N-methylcarbamate
• CAS No: 2260936-84-1
• MF: C₉H₁₇ClN₂O₄S
• MW: 284.760280370712
• CID: 5986033
• PubChem ID: 137945160
• Update Time: 2025-05-26

Tert-butyl N-(1-chlorosulfonylazetidin-3-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6732380
• Tert-butyl N-(1-chlorosulfonylazetidin-3-yl)-N-methylcarbamate
• tert-butyl N-[1-(chlorosulfonyl)azetidin-3-yl]-N-methylcarbamate
• 2260936-84-1

• Inchi： 1S/C9H17ClN2O4S/c1-9(2,3)16-8(13)11(4)7-5-12(6-7)17(10,14)15/h7H,5-6H2,1-4H3
• InChI Key： CWPCBJLKWDSQPC-UHFFFAOYSA-N
• SMILES： ClS(N1CC(C1)N(C(=O)OC(C)(C)C)C)(=O)=O

Computed Properties

• Exact Mass: 284.0597559g/mol
• Monoisotopic Mass: 284.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.3Ų

Additional information on Tert-butyl N-(1-chlorosulfonylazetidin-3-yl)-N-methylcarbamate

Tert-butyl N-(1-chlorosulfonylazetidin-3-yl)-N-methylcarbamate: A Comprehensive Overview

The compound Tert-butyl N-(1-chlorosulfonylazetidin-3-yl)-N-methylcarbamate (CAS No. 2260936-84-1) is a highly specialized chemical entity with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a tert-butyl group, a chlorosulfonylazetidine ring, and a methylcarbamate moiety. These structural elements contribute to its exceptional chemical reactivity and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as multicomponent reactions and transition-metal-catalyzed processes. The synthesis of Tert-butyl N-(1-chlorosulfonylazetidin-3-yl)-N-methylcarbamate involves a series of carefully orchestrated steps, starting from readily available starting materials. The incorporation of the chlorosulfonylazetidine ring is particularly noteworthy, as it imparts unique electronic and steric properties to the molecule.

One of the most intriguing aspects of this compound is its ability to participate in a wide range of chemical transformations. For instance, the methylcarbamate moiety can undergo nucleophilic substitution reactions under specific conditions, making it a valuable building block in organic synthesis. Additionally, the tert-butyl group serves as an excellent electron-donating substituent, enhancing the molecule's stability and reactivity in various reaction environments.

Recent studies have highlighted the potential of Tert-butyl N-(1-chlorosulfonylazetidin-3-yl)-N-methylcarbamate in drug discovery efforts. Its ability to modulate key biological pathways makes it a promising candidate for the development of novel therapeutic agents. For example, researchers have explored its role as a prodrug precursor, where it can be metabolized into bioactive compounds with desired pharmacokinetic profiles.

In the agrochemical sector, this compound has shown potential as an active ingredient in pesticides and herbicides. Its ability to inhibit key enzymes involved in plant growth regulation has been extensively studied, with promising results indicating its efficacy in controlling agricultural pests and weeds.

The structural uniqueness of Tert-butyl N-(1-chlorosulfonylazetidin-3-yl)-N-methylcarbamate also makes it an attractive candidate for materials science applications. For instance, its ability to form stable polymers under specific conditions has been explored for use in advanced coatings and adhesives.

From a sustainability perspective, recent research has focused on developing environmentally friendly synthesis routes for this compound. By utilizing renewable feedstocks and minimizing waste generation, scientists aim to reduce the ecological footprint associated with its production.

In conclusion, Tert-butyl N-(1-chlorosulfonylazetidin-3-yl)-N-methylcarbamate (CAS No. 2260936-84-1) stands out as a multifaceted chemical entity with vast potential across diverse industries. Its unique structure, coupled with advancements in synthetic chemistry and material science, positions it as a key player in future innovations.